Cas no 1214382-22-5 ((2',6-Difluorobiphenyl-2-yl)methanol)

• Product Name: (2',6-Difluorobiphenyl-2-yl)methanol
• CAS No: 1214382-22-5
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 4998774
• Update Time: 2025-06-15

(2',6-Difluorobiphenyl-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2',6-Difluorobiphenyl-2-yl)methanol

• Inchi： 1S/C13H10F2O/c14-11-6-2-1-5-10(11)13-9(8-16)4-3-7-12(13)15/h1-7,16H,8H2
• InChI Key： HQTNCIXMGLUZBI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CO)=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on (2',6-Difluorobiphenyl-2-yl)methanol

Recent Advances in the Study of (2',6-Difluorobiphenyl-2-yl)methanol (CAS: 1214382-22-5) in Chemical Biology and Pharmaceutical Research

The compound (2',6-Difluorobiphenyl-2-yl)methanol (CAS: 1214382-22-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its biphenyl scaffold and fluorinated substituents, exhibits unique physicochemical properties that make it a promising candidate for medicinal chemistry applications. Recent studies have focused on its synthesis, structural modifications, and biological evaluation, shedding light on its therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for (2',6-Difluorobiphenyl-2-yl)methanol, optimizing the reaction conditions to achieve higher yields and purity. The study highlighted the importance of palladium-catalyzed cross-coupling reactions in the efficient synthesis of this compound. Furthermore, the researchers investigated its role as a key intermediate in the development of novel kinase inhibitors, demonstrating its versatility in drug design.

Another significant advancement was reported in the field of neurodegenerative diseases. A research team from a leading pharmaceutical company evaluated the neuroprotective effects of derivatives of (2',6-Difluorobiphenyl-2-yl)methanol. Their findings, published in ACS Chemical Neuroscience, revealed that certain derivatives exhibited potent activity in reducing oxidative stress and inflammation in neuronal cells, suggesting potential applications in the treatment of Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (2',6-Difluorobiphenyl-2-yl)methanol have also been a subject of recent investigation. A study in Drug Metabolism and Disposition examined the compound's metabolic stability and bioavailability, providing critical insights into its potential as a drug candidate. The results indicated favorable metabolic profiles, with minimal hepatic clearance and good oral absorption, making it a viable candidate for further preclinical development.

In addition to its therapeutic potential, (2',6-Difluorobiphenyl-2-yl)methanol has been explored for its applications in chemical biology. A recent paper in Angewandte Chemie described its use as a fluorescent probe for detecting specific enzyme activities in live cells. The study demonstrated the compound's ability to selectively bind to target enzymes, enabling real-time monitoring of enzymatic processes, which could be invaluable for high-throughput screening and diagnostic applications.

Despite these promising developments, challenges remain in the widespread adoption of (2',6-Difluorobiphenyl-2-yl)methanol in clinical settings. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed in future research. However, the compound's unique structural features and demonstrated biological activities position it as a valuable tool for both drug discovery and chemical biology research.

In conclusion, the recent studies on (2',6-Difluorobiphenyl-2-yl)methanol (CAS: 1214382-22-5) underscore its potential as a versatile molecule in pharmaceutical and chemical biology applications. Continued research into its synthesis, biological activities, and pharmacokinetic properties will be essential for unlocking its full therapeutic potential and addressing the remaining challenges in its development.